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Compound of Interest

Compound Name: 5-Propargylamino-ddUTP

Cat. No.: B8600594 Get Quote

This guide provides a technical overview of 5-Propargylamino-2',3'-dideoxyuridine-5'-

triphosphate (5-Propargylamino-ddUTP) and its dye-labeled derivatives, with a focus on safe

laboratory handling and usage. The information is compiled from publicly available product data

sheets from suppliers.

Product Overview and Safety Information
5-Propargylamino-ddUTP is a modified dideoxynucleotide triphosphate used in molecular

biology applications, primarily for the enzymatic labeling of DNA. It serves as a substrate for

DNA polymerases, allowing for the incorporation of a terminal alkyne group into a DNA strand.

This alkyne can then be used for post-synthetic modification via "click chemistry."

According to suppliers like Jena Bioscience, a formal Material Safety Data Sheet (MSDS) is not

required for this product under European Directive 1999/45/EC and Regulations 1907/2006/EC

and 1272/2008/EC.[1] This is because the product, as supplied in solution, contains

concentrations of components classified as dangerous or carcinogenic below the threshold that

would necessitate an SDS.[1]

Despite the absence of a formal SDS, standard laboratory precautions are advised. Users

should always wear protective gloves, suitable clothing, and eye protection when handling this

or any other chemical.[1]
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Proper handling and storage are crucial to maintain the integrity and stability of 5-
Propargylamino-ddUTP and its fluorescently-labeled conjugates.

General Handling:

For general laboratory use only.[2][3][4][5][6][7][8][9][10]

It is recommended to briefly centrifuge the vial before opening to ensure the solution is

collected at the bottom.[2][3][4][5][6][7][8][9][10]

Shipping and Storage:

Shipping: The product is typically shipped on gel packs.[2][3][4][5][6][7][8][9][10]

Long-term Storage: Store at -20°C for optimal stability.[2][3][4][5][6][7][8][9][10]

Short-term Exposure: Short-term exposure to ambient temperatures (up to one cumulative

week) is generally acceptable without compromising product quality.[2][3][4][6][7][8][9][10]

Shelf Life: The typical shelf life is 12 months from the date of delivery when stored correctly.

[2][3][4][5][6][7][8][9][10]

Physicochemical Properties
The following tables summarize the properties of various commercially available dye-labeled 5-
Propargylamino-ddUTP products. These are provided as solutions in water with a pH of 7.5

±0.5 and a purity of ≥ 95% as determined by HPLC.[2][3][4][5][6][7][8][9][10]

Table 1: General Properties of Dye-Labeled 5-Propargylamino-ddUTP Solutions
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Property Value Citations

Purity ≥ 95% (HPLC) [2][3][4][5][6][7][8][9][10]

Form Solution in water [2][3][4][5][6][7][8][9][10]

pH 7.5 ± 0.5 [2][3][4][5][6][7][8][9][10]

Storage -20°C [2][3][4][5][6][7][8][9][10]

Shelf Life 12 months after delivery [2][3][4][5][6][7][8][9][10]

Table 2: Spectroscopic and Physical Data for Specific Dye-Labeled Conjugates
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Product
Name

Concentr
ation
(mM)

Molecular
Weight (
g/mol ,
free acid)

λexc (nm) λem (nm)
ε (L
mmol⁻¹
cm⁻¹)

Citations

5-

Propargyla

mino-

ddUTP-

ATTO-425

0.50 - 0.55 888.65 439 485 45.0 [10]

5-

Propargyla

mino-

ddUTP-

ATTO-495

0.50 - 0.55 838.63 498 526 80.0 [7]

5-

Propargyla

mino-

ddUTP-

ATTO-550

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Not

Specified
[1]

5-

Propargyla

mino-

ddUTP-

ATTO-

580Q

0.50 - 0.55 1181.20 587 N/A 110.0 [3]

5-

Propargyla

mino-

ddUTP-

ATTO-590

0.50 - 0.55 1077.91 593 622 120.0 [4]

5-

Propargyla

mino-

1.0 - 1.1 1293.15 603 626 120.0 [6]
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ddUTP-

ATTO-594

5-

Propargyla

mino-

ddUTP-

ATTO-620

0.50 - 0.55 998.86 620 642 120.0 [9]

5-

Propargyla

mino-

ddUTP-

ATTO-633

1.0 - 1.1 1038.92 630 651 130.0 [2]

5-

Propargyla

mino-

ddUTP-

ATTO-655

1.0 - 1.1 1014.83 663 680 125.0 [8]

5-

Propargyla

mino-

ddUTP-

Cy5

1.0 - 1.1 1144.00 649 670 250.0 [5]

5-

Propargyla

mino-

ddUTP-6-

ROX

1.0 - 1.1 1021.80 575 600 82.0 [11]

Experimental Applications and Protocols
The primary application of 5-Propargylamino-ddUTP is in enzymatic DNA synthesis for

labeling purposes. As a dideoxynucleotide, it acts as a chain terminator when incorporated by a

DNA polymerase. The propargyl group provides a reactive alkyne handle for subsequent

covalent modification.
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Key Experimental Use:

DNA Sequencing: Used in Sanger sequencing protocols, where its incorporation terminates

the growing DNA chain. If the ddUTP is labeled with a fluorescent dye, the terminal base can

be identified by its emission spectrum.

Microarray Genotyping: Employed in single-nucleotide polymorphism (SNP) genotyping on

microarrays.[5]

Click Chemistry Labeling: The terminal alkyne allows for a highly specific and efficient

reaction (an Azide-Alkyne Huisgen Cycloaddition) with molecules containing an azide group,

such as fluorescent dyes, biotin, or other reporter molecules.

A generalized experimental protocol for terminal labeling of a DNA strand is outlined below.

Generalized Protocol for Enzymatic 3'-End Labeling:

Reaction Setup: In a microcentrifuge tube, combine the DNA template/primer, a suitable DNA

polymerase (e.g., Terminal deoxynucleotidyl Transferase, TdT), the corresponding reaction

buffer, and the 5-Propargylamino-ddUTP conjugate.

Incubation: Incubate the reaction at the optimal temperature for the polymerase used (e.g.,

37°C for TdT) for a specified time (e.g., 30-60 minutes).

Enzyme Inactivation: Stop the reaction by heat-inactivating the polymerase (e.g., heating to

70°C for 10 minutes).

Purification: Purify the labeled DNA from unincorporated ddUTPs and enzyme using

standard methods such as spin column purification or ethanol precipitation.

(Optional) Click Reaction: If an unlabeled propargyl-ddUTP was used, the purified DNA can

now be subjected to a click chemistry reaction with an azide-functionalized reporter

molecule.

Analysis: The labeled DNA can then be analyzed or used in downstream applications like

microarray hybridization or fluorescence microscopy.
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Visualized Workflows
The following diagrams illustrate the core concepts of using 5-Propargylamino-ddUTP in a

typical laboratory workflow.

Enzymatic Labeling

Purification

Downstream Application

DNA Template/Primer

Incubation
(e.g., 37°C)

Polymerase + Reaction Buffer +
5-Propargylamino-ddUTP

3'-Terminally Labeled DNA

Spin Column or
Ethanol Precipitation

Purified Labeled DNA

Analysis
(e.g., Microarray, Sequencing)

Click to download full resolution via product page

Caption: General workflow for enzymatic 3'-end labeling of DNA.
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Step 1: Incorporation

Step 2: Click Chemistry

DNA with 3'-OH

DNA Polymerase

5-Propargylamino-ddUTP

DNA with 3'-Terminal Alkyne

Chain Termination

Cu(I)-catalyzed
Azide-Alkyne Cycloaddition

Azide-Functionalized
Reporter Molecule (e.g., Dye)

Covalently Labeled DNA

Click to download full resolution via product page

Caption: Two-step pathway for DNA labeling via click chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 5-Propargylamino-ddUTP Product
Information and Safe Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8600594#5-propargylamino-ddutp-safety-data-sheet-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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